Cas no 2320895-63-2 (1,1-difluoro-N-(thiophen-2-yl)-6-azaspiro2.5octane-6-carboxamide)

• Product Name: 1,1-difluoro-N-(thiophen-2-yl)-6-azaspiro2.5octane-6-carboxamide
• CAS No: 2320895-63-2
• MF: C₁₂H₁₄F₂N₂OS
• MW: 272.314168453217
• CID: 6420338
• PubChem ID: 132451109
• Update Time: 2025-10-31

1,1-difluoro-N-(thiophen-2-yl)-6-azaspiro2.5octane-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-N-(thiophen-2-yl)-6-azaspiro2.5octane-6-carboxamide
• AKOS039894312
• 2,2-difluoro-N-thiophen-2-yl-6-azaspiro[2.5]octane-6-carboxamide
• F6573-6555
• 2320895-63-2
• 1,1-difluoro-N-(thiophen-2-yl)-6-azaspiro[2.5]octane-6-carboxamide

• Inchi： 1S/C12H14F2N2OS/c13-12(14)8-11(12)3-5-16(6-4-11)10(17)15-9-2-1-7-18-9/h1-2,7H,3-6,8H2,(H,15,17)
• InChI Key： VPGKRUWCBJSCKF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(N1CCC2(CC1)CC2(F)F)=O

Computed Properties

• Exact Mass: 272.07949057g/mol
• Monoisotopic Mass: 272.07949057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 60.6Ų

Additional information on 1,1-difluoro-N-(thiophen-2-yl)-6-azaspiro2.5octane-6-carboxamide

Comprehensive Overview of 1,1-difluoro-N-(thiophen-2-yl)-6-azaspiro[2.5]octane-6-carboxamide (CAS No. 2320895-63-2)

The compound 1,1-difluoro-N-(thiophen-2-yl)-6-azaspiro[2.5]octane-6-carboxamide (CAS No. 2320895-63-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its spirocyclic core and thiophene moiety make it a promising candidate for drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its potential applications in central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier.

One of the key features of this compound is its difluorinated structure, which enhances metabolic stability and bioavailability. This attribute aligns with the growing demand for fluorinated pharmaceuticals, a trend driven by their improved pharmacokinetic properties. The thiophene ring, a common pharmacophore, contributes to its binding affinity with biological targets, making it relevant for kinase inhibition and GPCR modulation. These characteristics position it as a valuable scaffold in medicinal chemistry.

In recent years, the search for spirocyclic compounds has surged due to their three-dimensional complexity and potential to address drug resistance. The 6-azaspiro[2.5]octane framework in this molecule offers a rigid yet flexible platform for designing selective ligands. This has sparked interest in its use for neurodegenerative diseases and inflammatory conditions, where precise target engagement is critical. Additionally, its carboxamide group facilitates hydrogen bonding, a desirable trait for protein-ligand interactions.

The synthesis of 1,1-difluoro-N-(thiophen-2-yl)-6-azaspiro[2.5]octane-6-carboxamide involves advanced organic synthesis techniques, including transition metal catalysis and fluorination reactions. These methods are frequently discussed in academic literature and patent filings, reflecting the compound's commercial and scientific value. Its CAS No. 2320895-63-2 serves as a unique identifier, enabling researchers to track its development across databases like SciFinder and Reaxys.

From an SEO perspective, this compound intersects with high-traffic queries such as "fluorinated spirocyclic compounds", "thiophene derivatives in drug discovery", and "azaspiro scaffolds for CNS targets". These keywords reflect the broader interest in innovative chemical entities and their therapeutic potential. By incorporating these terms, this content aims to address the curiosity of chemists, pharmacologists, and biotech professionals seeking cutting-edge insights.

Looking ahead, the versatility of 1,1-difluoro-N-(thiophen-2-yl)-6-azaspiro[2.5]octane-6-carboxamide may extend beyond pharmaceuticals. Its structural motifs could inspire applications in material science, such as designing fluorescent probes or polymeric materials. As the scientific community continues to explore its properties, this compound is poised to remain a focal point in interdisciplinary research.